1-[([1,1'-Biphenyl]-4-yloxy)acetyl]-4-(3,4-dimethoxybenzoyl)piperazine

• Molecular Formula: C27H28N2O5
• Molecular Weight: 460.5 g/mol
• IUPAC Name: 1-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]-2-(4-phenylphenoxy)ethanone
• InChI: InChI=1S/C27H28N2O5/c1-32-24-13-10-22(18-25(24)33-2)27(31)29-16-14-28(15-17-29)26(30)19-34-23-11-8-21(9-12-23)20-6-4-3-5-7-20/h3-13,18H,14-17,19H2,1-2H3
• InChI Key: JUXUFEYSJRCRAJ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)C4=CC=CC=C4)OC

Description

1-[([1,1'-Biphenyl]-4-yloxy)acetyl]-4-(3,4-dimethoxybenzoyl)piperazine, commonly known as BDP, is a synthetic compound used in scientific research. It belongs to the class of piperazine derivatives and has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of BDP is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various signaling pathways such as the NF-κB pathway, MAPK pathway, and PI3K/Akt pathway. BDP has also been shown to inhibit the activity of various enzymes such as COX-2 and MMP-9, which are involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
BDP has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the inflammatory response. BDP has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. In addition, BDP has been shown to protect neurons from oxidative stress and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BDP in lab experiments is its high potency and specificity. BDP has been shown to exhibit potent anti-inflammatory and anti-tumor effects at low concentrations, which makes it an ideal candidate for in vitro and in vivo studies. However, one of the limitations of using BDP in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of BDP. One of the areas of interest is the development of BDP-based drug delivery systems for targeted drug delivery. Another area of interest is the study of BDP in combination with other therapeutic agents for synergistic effects. Furthermore, the development of more water-soluble derivatives of BDP could improve its efficacy and applicability in various experimental settings.

Synthesis Methods

The synthesis of BDP involves the reaction between 1-[4-(3,4-dimethoxybenzoyl)piperazin-1-yl]acetyl]-1,1'-biphenyl-4-carboxylic acid and 4-hydroxybenzyl alcohol. The reaction takes place in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain pure BDP.

Scientific Research Applications

BDP has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties in preclinical studies. BDP has also been studied for its potential use as a drug delivery system for targeted drug delivery.